2-(1H-benzo[d]imidazol-1-yl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-[[6-(furan-2-yl)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C19H16N4O2/c24-19(12-23-13-22-15-4-1-2-5-17(15)23)21-11-14-7-8-16(20-10-14)18-6-3-9-25-18/h1-10,13H,11-12H2,(H,21,24)
• InChI Key: OCCKFUFNSDWWIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2CC(=O)NCC3=CN=C(C=C3)C4=CC=CO4
• Molecular Formula: C19H16N4O2
• Molecular Weight: 332.4 g/mol

Description

The compound “2-(1H-benzo[d]imidazol-1-yl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)acetamide” is a complex organic molecule that contains several functional groups, including a benzimidazole ring, a furan ring, and a pyridine ring. These functional groups suggest that the compound might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The benzimidazole, furan, and pyridine rings are all aromatic, suggesting that the compound might have significant stability and rigidity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzimidazole, furan, and pyridine rings. These functional groups can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple aromatic rings could contribute to its stability, while the nitrogen atoms in the benzimidazole and pyridine rings could potentially form hydrogen bonds.

Scientific Research Applications

Radiochemical Synthesis and Imaging Applications

The synthesis and characterization of imidazo[1,2-α]pyridine derivatives have been explored for potential applications in imaging. For instance, compounds like [N,N´-dimethyl-6-chloro-(4´-iodophenyl)imidazo[1,2-α]pyridine-3-acetamide, among others, have shown high affinity and selectivity towards Peripheral Benzodiazepine Receptors (PBR). These compounds, when labeled with radioiodine, can be used for the study of PBR in vivo using Single Photon Emission Computed Tomography (SPECT) (Katsifis et al., 2000).

Drug Discovery and Development

The compound's structural motif is closely related to that of imidazo[1,2-a]pyridines, which have been utilized in drug development. For instance, derivatives like 2-(4-(2-((1H-Benzo[d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)-N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide have been identified as potent inhibitors with significant biological activities, such as inhibiting human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, highlighting their potential therapeutic applications (Shibuya et al., 2018).

Synthesis of Novel Heterocyclic Compounds

The structure of "2-(1H-benzo[d]imidazol-1-yl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)acetamide" shares similarities with compounds that have been used in the synthesis of novel heterocyclic compounds. For example, reactions involving imidazo[1,2-a]pyridines and various reagents have led to the creation of new chemical entities with potential applications in medicinal chemistry and material science (El’chaninov et al., 2014).

Antiprotozoal Activity

Imidazo[1,2-a]pyridine derivatives, similar in structure to the compound , have been synthesized and evaluated for their antiprotozoal activity. These studies have demonstrated the potential of such compounds in the development of new treatments for diseases caused by protozoan parasites (Ismail et al., 2004).